Cas no 57548-58-0 ((o-Methylphenoxy)acetic acid sodium salt)

• Product Name: (o-Methylphenoxy)acetic acid sodium salt
• CAS No: 57548-58-0
• MF: C₉H₉NaO₃
• MW: 188.155733823776
• CID: 344981
• Update Time: 2023-08-02

(o-Methylphenoxy)acetic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-methylphenoxy)-, sodium salt
• (o-Methylphenoxy)acetic acid sodium salt
• Cambridge id 5117234

• Inchi： 1S/C9H10O3.Na/c1-7-4-2-3-5-8(7)12-6-9(10)11;/h2-5H,6H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key： HKNMVNAPCMXVTR-UHFFFAOYSA-M
• SMILES： [Na+].O(CC(=O)[O-])C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 49.4